![molecular formula C11H11ClN2O3 B3372821 2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one CAS No. 929973-94-4](/img/structure/B3372821.png)
2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
Overview
Description
2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, also known as 2-Chloro-1-nitro-6-tetrahydroquinoline, is a synthetic compound used in a variety of scientific applications. It is a yellow, crystalline solid with a molecular weight of 223.59 g/mol and a melting point of 176-178°C. It is soluble in water, ethanol, and acetic acid. The compound has been used in the synthesis of a variety of organic compounds, including amino acids, peptides, and pharmaceuticals. It has also been used in the synthesis of a variety of other compounds, such as dyes and pigments.
Scientific Research Applications
Synthesis of Enantiomers
Enantiomers of 2-methyl-6-nitro-1,2,3,4-tetrahydroquinoline have been synthesized through kinetic resolution and regioselective nitration, demonstrating the compound's utility in enantioselective synthesis. This approach led to high-yield production of (S)-6-amino-2-methyl-1-trifluoroacetyl-1,2,3,4-tetrahydroquinoline, highlighting the compound's role in producing enantiomerically pure substances (Gruzdev et al., 2012).
Catalytic Activity in Polymerization
The compound's derivatives have been used to synthesize nickel complexes that exhibited high catalytic activities in ethylene polymerization. The presence of nitroarylamino ligands influenced the catalytic activity, showcasing the compound's potential in creating efficient catalysts for polymer production (Zhang et al., 2011).
Electrophile and Nucleophile Synthesis
Alpha-nitro ketone intermediates, related to the compound , have been utilized as both electrophiles and nucleophiles in synthesizing novel organic probes. These compounds were developed to study interactions with the Drosophila nicotinic acetylcholine receptor, indicating their importance in biochemical research (Zhang, Tomizawa, & Casida, 2004).
Diastereoselective Synthesis
The compound's derivatives have facilitated diastereoselective synthesis of tetrahydroquinoline-4-carboxylic esters, illustrating their utility in producing compounds with specific stereochemistry. This method emphasizes the compound's applicability in complex organic synthesis and drug discovery (Bunce, Herron, Johnson, & Kotturi, 2001).
Ligand Synthesis for Metal Complexes
Derivatives of the compound have been synthesized and used as ligands in Co(III) complexes, demonstrating their role in the development of new materials and catalysts. These ligands were characterized by various spectroscopic techniques, signifying the compound's versatility in inorganic chemistry (Mutlu & Irez, 2008).
Mechanism of Action
Target of Action
The primary target of 2-Chloro-1-(6-nitro-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is cysteine residues in proteins . This compound is a cysteine-reactive small-molecule fragment used for chemoproteomic and ligandability studies . It can interact with both traditionally druggable proteins and “undruggable,” or difficult-to-target, proteins .
Mode of Action
This compound acts as an electrophilic scout fragment . It can be used alone in fragment-based covalent ligand discovery or incorporated into bifunctional tools such as electrophilic PROTAC® molecules for targeted protein degradation . The compound’s interaction with its targets involves a covalent bond formation with the cysteine residues in the target proteins .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific proteins it targets. As a cysteine-reactive small-molecule fragment, it could potentially alter the function of targeted proteins, leading to changes in cellular processes .
properties
IUPAC Name |
2-chloro-1-(6-nitro-3,4-dihydro-2H-quinolin-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3/c12-7-11(15)13-5-1-2-8-6-9(14(16)17)3-4-10(8)13/h3-4,6H,1-2,5,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVQFDNIBMSEAIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)[N+](=O)[O-])N(C1)C(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401196979 | |
Record name | 2-Chloro-1-(3,4-dihydro-6-nitro-1(2H)-quinolinyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401196979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
929973-94-4 | |
Record name | 2-Chloro-1-(3,4-dihydro-6-nitro-1(2H)-quinolinyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=929973-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-1-(3,4-dihydro-6-nitro-1(2H)-quinolinyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401196979 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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